Cas no 1415928-82-3 (7-bromo-1-methyl-1H,2H,3H-pyrido2,3-b1,4oxazine)

7-Bromo-1-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazine is a heterocyclic compound featuring a fused pyridine-oxazine core with a bromine substituent at the 7-position and a methyl group at the 1-position. This structure imparts reactivity suitable for further functionalization, making it valuable in pharmaceutical and agrochemical synthesis. The bromine atom enables cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the introduction of diverse substituents. The rigid bicyclic framework may enhance binding affinity in bioactive molecules. Its stability under standard conditions ensures reliable handling in synthetic workflows. This compound serves as a versatile intermediate for developing novel therapeutic agents or specialized materials.

7-bromo-1-methyl-1H,2H,3H-pyrido2,3-b1,4oxazine structure

1415928-82-3 structure

Product Name:7-bromo-1-methyl-1H,2H,3H-pyrido2,3-b1,4oxazine

CAS No:1415928-82-3

MF:C₈H₉BrN₂O

MW:229.073860883713

MDL:MFCD29913873

CID:5686325

PubChem ID:71114214

Update Time:2025-10-16

7-bromo-1-methyl-1H,2H,3H-pyrido2,3-b1,4oxazine Chemical and Physical Properties

Names and Identifiers

- 1415928-82-3
- SCHEMBL14242796
- 7-bromo-1-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazine
- 7-bromo-1-methyl-2,3-dihydropyrido[2,3-b][1,4]oxazine
- EN300-21836183
- 7-bromo-1-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxa zine
- 1H-Pyrido[2,3-b][1,4]oxazine, 7-bromo-2,3-dihydro-1-methyl-
- 7-bromo-1-methyl-1H,2H,3H-pyrido2,3-b1,4oxazine
- MDL： MFCD29913873
- Inchi： 1S/C8H9BrN2O/c1-11-2-3-12-8-7(11)4-6(9)5-10-8/h4-5H,2-3H2,1H3
- InChI Key： VOMGFLFTSMFKGX-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C(=C1)N(C)CCO2

Computed Properties

Exact Mass: 227.98983g/mol
Monoisotopic Mass: 227.98983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 25.4Å²

Experimental Properties

Density: 1.550±0.06 g/cm3(Predicted)
Boiling Point: 321.4±42.0 °C(Predicted)
pka: 2.77±0.20(Predicted)

7-bromo-1-methyl-1H,2H,3H-pyrido2,3-b1,4oxazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-21836183-0.05g	7-bromo-1-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazine	1415928-82-3	95%	0.05g	$252.0	2023-09-16
Enamine	EN300-21836183-0.1g	7-bromo-1-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazine	1415928-82-3	95%	0.1g	$376.0	2023-09-16
Enamine	EN300-21836183-0.25g	7-bromo-1-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazine	1415928-82-3	95%	0.25g	$538.0	2023-09-16
Enamine	EN300-21836183-0.5g	7-bromo-1-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazine	1415928-82-3	95%	0.5g	$847.0	2023-09-16
Enamine	EN300-21836183-1.0g	7-bromo-1-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazine	1415928-82-3	95%	1g	$1086.0	2023-05-31
Enamine	EN300-21836183-2.5g	7-bromo-1-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazine	1415928-82-3	95%	2.5g	$2127.0	2023-09-16
Enamine	EN300-21836183-5.0g	7-bromo-1-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazine	1415928-82-3	95%	5g	$3147.0	2023-05-31
Enamine	EN300-21836183-10.0g	7-bromo-1-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazine	1415928-82-3	95%	10g	$4667.0	2023-05-31
Enamine	EN300-21836183-1g	7-bromo-1-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazine	1415928-82-3	95%	1g	$1086.0	2023-09-16
Enamine	EN300-21836183-5g	7-bromo-1-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazine	1415928-82-3	95%	5g	$3147.0	2023-09-16